Cas no 2227757-32-4 ((1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol
• CAS No: 2227757-32-4
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• CID: 6529251
• PubChem ID: 97013170
• Update Time: 2025-06-28

(1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol
• EN300-1976555
• 2227757-32-4

• Inchi： 1S/C8H9ClFNO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： WWVLMQZEPQLMDP-MRVPVSSYSA-N
• SMILES： ClC1=CC(=CC(=C1)[C@@H](CN)O)F

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol

(1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol (CAS No. 2227757-32-4): A Comprehensive Overview

(1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol (CAS No. 2227757-32-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, also known as (1S)-α-amino alcohol, is characterized by its chiral center and the presence of both an amino and a hydroxyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol consists of a substituted phenyl ring with a chlorine and a fluorine atom, attached to an α-amino alcohol moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its applications in drug discovery and development.

Recent studies have highlighted the potential of (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol as a lead compound for the development of novel therapeutic agents. One notable area of research is its use in the synthesis of inhibitors for specific enzymes involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol has shown promise in the development of drugs targeting neurological disorders. Research conducted at the University of California, San Francisco, revealed that this compound can modulate specific receptors in the central nervous system, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol typically involves multi-step processes to achieve high enantiomeric purity. One common approach is the asymmetric reduction of a corresponding ketone using chiral catalysts or enzymes. This method ensures that the desired enantiomer is obtained with high selectivity, which is essential for its use in pharmaceutical applications.

The physical and chemical properties of (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol have been extensively studied. It is a white crystalline solid with a melting point ranging from 90 to 95°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

In terms of safety and handling, (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The market demand for (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol has been steadily increasing due to its potential applications in drug discovery and development. Major pharmaceutical companies and research institutions are actively exploring this compound as a building block for novel therapeutics. The global market for chiral intermediates is expected to grow significantly over the next decade, driven by advancements in synthetic methods and increasing investment in pharmaceutical R&D.

In conclusion, (1S)-2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-ol (CAS No. 2227757-32-4) is a versatile chiral compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.